Cas no 1235377-84-0 (3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea)

• Product Name: 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea
• CAS No: 1235377-84-0
• MF: C₂₃H₃₁N₃OS
• MW: 397.576744318008
• CID: 6486422
• PubChem ID: 49690871
• Update Time: 2025-06-03

3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea
• VU0631574-1
• 1-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-3-phenethylurea
• F5033-5532
• AKOS024492392
• 1-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-3-(2-phenylethyl)urea
• 3-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-1-(2-phenylethyl)urea
• 1235377-84-0

• Inchi： 1S/C23H31N3OS/c1-28-22-10-6-5-9-21(22)18-26-15-12-20(13-16-26)17-25-23(27)24-14-11-19-7-3-2-4-8-19/h2-10,20H,11-18H2,1H3,(H2,24,25,27)
• InChI Key： YFFOOENOEJOKMD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CNC(NCCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 397.21878379g/mol
• Monoisotopic Mass: 397.21878379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea

Introduction to 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea (CAS No. 1235377-84-0) and Its Emerging Applications in Chemical Biology

The compound 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea, identified by the CAS number 1235377-84-0, represents a fascinating molecule in the realm of chemical biology. Its intricate structure, featuring a piperidine core linked to a phenylmethyl and phenylethyl moiety through urea functional groups, positions it as a versatile scaffold for pharmaceutical and biochemical investigations. This introduction delves into the molecular characteristics of this compound, explores its potential applications informed by recent scientific advancements, and discusses its significance in the broader context of drug discovery and molecular research.

The chemical architecture of 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea is notable for its complexity and the synergistic interactions between its different functional components. The central piperidin-4-yl ring provides a nitrogen-rich environment often conducive to hydrogen bonding and protein interactions. This motif is frequently incorporated into drug candidates due to its ability to modulate binding affinities and selectivity when engaged with biological targets. The presence of the methylsulfanyl (dimethylsulfide) group attached to a phenyl ring introduces both lipophilicity and potential electronic effects that can influence the compound's solubility, metabolic stability, and interaction with biological systems.

Furthermore, the urea linkage connecting the piperidine scaffold to the (2-methylsulfanyl)phenylmethyl group serves as a critical pharmacophoric element. Urea moieties are well-documented for their capacity to form hydrogen bonds, making them valuable in designing molecules that interact specifically with protein targets. The additional (2-phenylethyl) group appended through another urea connection adds another layer of structural complexity. This phenylethyl moiety can contribute to hydrophobic interactions or extend the molecule's reach into binding pockets, potentially enhancing binding affinity or modulating selectivity against off-target proteins.

Recent research in chemical biology has highlighted the importance of structurally diverse scaffolds in identifying novel bioactive compounds. Compounds featuring piperidine rings are particularly relevant in this context, with numerous examples demonstrating their utility as pharmacophores in kinase inhibitors, GPCR modulators, and other therapeutic agents. The specific arrangement of substituents around the piperidine ring in 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea suggests potential interactions with enzymes or receptors involved in critical biological pathways.

One area where such molecules are increasingly being explored is in the development of targeted therapeutics for neurological disorders. Piperidine-containing compounds have shown promise as modulators of neurotransmitter systems due to their ability to interact with receptors like serotonin receptors (5-HTRs), dopamine receptors (DARs), and others located within neuronal networks. The unique combination of substituents on this compound may confer selectivity for specific receptor subtypes or allosteric sites, offering opportunities for developing treatments with improved efficacy and reduced side effects compared to existing therapies.

The influence of the (methylsulfanyl) group on phenyl rings is another aspect warranting attention from a mechanistic perspective. Sulfur atoms can participate in various non-covalent interactions beyond simple hydrophobic effects, including hydrogen bonding (as thiolate anion or neutral thiol) and π-stacking interactions when appropriately positioned within a binding site. This feature may allow the compound to engage multiple residues simultaneously or adopt different conformations within a target protein's active or allosteric site, contributing to its binding mode and overall biological activity.

From a synthetic chemistry standpoint, 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea presents an interesting challenge that underscores its synthetic accessibility as well as its potential complexity during scale-up production. The synthesis likely involves multi-step strategies starting from readily available precursors such as appropriately substituted benzene derivatives or piperidine building blocks coupled via condensation reactions (e.g., Schotten-Baumann reaction for urea formation). Key synthetic steps would include protecting group strategies to handle reactive functional groups like hydroxymethylation products before introducing nitrogen-rich piperidine moieties without undesired side reactions.

The pharmaceutical industry continually seeks novel molecular entities that exhibit favorable pharmacokinetic profiles alongside potent biological activity. Properties such as solubility, metabolic stability, bioavailability, and selectivity are paramount considerations during drug development pipelines. Understanding how structural features like those present in this compound influence these properties is crucial for optimizing lead compounds into viable drug candidates. Computational modeling techniques including molecular docking simulations have become indispensable tools for predicting target interactions based on three-dimensional structures derived from experimental data or quantum mechanical calculations.

The potential applications of 3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-1-(2-phenylethyl)urea extend beyond traditional small-molecule drug discovery into other areas of chemical biology research such as probe development for biochemical assays or tools for studying protein function at a molecular level through techniques like X-ray crystallography or nuclear magnetic resonance spectroscopy (NMR). Such probes can provide critical insights into enzyme mechanisms by capturing transition states or intermediates during catalytic cycles when bound covalently or non-covalently depending on their design rationale.

In conclusion,3-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-ylmethy 1( 2 - phenyleth yl )urea (CAS No .1235377 -84 -0 ) stands out as an intriguing molecular entity with significant potential across multiple domains within chemical biology . Its complex yet well-defined structure , featuring multiple pharmacophoric elements including piperidine , methylsulfanyl-substituted phenylene ,and urea linkages , positions it as a promising scaffold for further investigation . As research methodologies advance , particularly those involving computational modeling , high-throughput screening ,and structural biology techniques , compounds like this one will continue to be scrutinized for their therapeutic promise . Future studies aimed at elucidating their mechanism(s) of action , optimizing their pharmacological properties ,and evaluating their suitability for preclinical development will be essential next steps toward realizing any potential applications they may afford .